4-Amino-3-(3-methylbenzoyl)benzonitrile
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Description
4-Amino-3-(3-methylbenzoyl)benzonitrile is a useful research compound. Its molecular formula is C15H12N2O and its molecular weight is 236.27 g/mol. The purity is usually 95%.
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Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for 4-Amino-3-(3-methylbenzoyl)benzonitrile involves the reaction of 3-methylbenzoyl chloride with 4-aminobenzonitrile in the presence of a base to form the intermediate 4-Amino-3-(3-methylbenzoyl)benzamide. This intermediate is then treated with a reducing agent to yield the final product.
Starting Materials
3-methylbenzoyl chloride, 4-aminobenzonitrile, Base, Reducing agent
Reaction
Step 1: 3-methylbenzoyl chloride is added dropwise to a solution of 4-aminobenzonitrile in the presence of a base such as triethylamine or pyridine., Step 2: The reaction mixture is stirred at room temperature for several hours until completion., Step 3: The resulting intermediate, 4-Amino-3-(3-methylbenzoyl)benzamide, is isolated by filtration and washed with a suitable solvent such as ethanol or diethyl ether., Step 4: The intermediate is then treated with a reducing agent such as sodium borohydride or lithium aluminum hydride in a suitable solvent such as ethanol or methanol., Step 5: The reaction mixture is stirred at room temperature for several hours until completion., Step 6: The final product, 4-Amino-3-(3-methylbenzoyl)benzonitrile, is isolated by filtration and washed with a suitable solvent such as ethanol or diethyl ether.
properties
IUPAC Name |
4-amino-3-(3-methylbenzoyl)benzonitrile |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O/c1-10-3-2-4-12(7-10)15(18)13-8-11(9-16)5-6-14(13)17/h2-8H,17H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXUPZAQTOBZMRS-UHFFFAOYSA-N |
Source
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)C2=C(C=CC(=C2)C#N)N |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.27 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-3-(3-methylbenzoyl)benzonitrile |
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